Cas no 90387-20-5 (Octanoic acid, [2,2-dichloro-3-(2-octenyl)cyclopropyl]-)
90387-20-5 structure
Product Name:Octanoic acid, [2,2-dichloro-3-(2-octenyl)cyclopropyl]-
CAS No:90387-20-5
MF:C19H32Cl2O2
MW:363.362184524536
CID:788847
PubChem ID:71429137
Update Time:2025-04-19
Octanoic acid, [2,2-dichloro-3-(2-octenyl)cyclopropyl]- Chemical and Physical Properties
Names and Identifiers
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- Octanoic acid, [2,2-dichloro-3-(2-octenyl)cyclopropyl]-
- 2-(2,2-dichloro-3-oct-2-enylcyclopropyl)octanoic acid
- 2-[2,2-DICHLORO-3-(OCT-2-EN-1-YL)CYCLOPROPYL]OCTANOIC ACID
- 90387-20-5
- DTXSID80847839
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- Inchi: 1S/C19H32Cl2O2/c1-3-5-7-9-10-12-14-16-17(19(16,20)21)15(18(22)23)13-11-8-6-4-2/h10,12,15-17H,3-9,11,13-14H2,1-2H3,(H,22,23)
- InChI Key: YYQZYSNVFBTLAH-UHFFFAOYSA-N
- SMILES: ClC1(C(CC=CCCCCC)C1C(C(=O)O)CCCCCC)Cl
Computed Properties
- Exact Mass: 362.1779356g/mol
- Monoisotopic Mass: 362.1779356g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 23
- Rotatable Bond Count: 13
- Complexity: 380
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 7.7
- Topological Polar Surface Area: 37.3Ų
Octanoic acid, [2,2-dichloro-3-(2-octenyl)cyclopropyl]- Related Literature
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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A. M. Al-Sabagh,F. Z. Yehia,David R. K. Harding,Gh. Eshaq,A. E. ElMetwally Green Chem., 2016,18, 3997-4003
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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